N,3-dimethylbutan-2-amine hydrochloride

• IUPAC Name: N,3-dimethylbutan-2-amine;hydrochloride
• InChI: InChI=1S/C6H15N.ClH/c1-5(2)6(3)7-4;/h5-7H,1-4H3;1H
• InChI Key: APSFIFPEPAHXGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NC.Cl
• Molecular Formula: C6H16ClN
• Molecular Weight: 137.65 g/mol

Description

“N,3-dimethylbutan-2-amine hydrochloride” is a chemical compound with the molecular formula C6H16ClN and a molecular weight of 137.65. It is used in proteomics research.

Molecular Structure Analysis

The molecular structure of “N,3-dimethylbutan-2-amine hydrochloride” consists of a butan-2-amine backbone with two methyl groups attached to the nitrogen atom and the third carbon atom.

Chemical Reactions Analysis

Amines like “N,3-dimethylbutan-2-amine hydrochloride” can react with strong acids such as hydroiodic acid (HI), hydrobromic acid (HBr), and hydrochloric acid (HCl) to give ammonium salts. They can also react with nitrous acid, which is unstable.

Physical And Chemical Properties Analysis

“N,3-dimethylbutan-2-amine hydrochloride” is a powder with a molecular weight of 137.65. The melting point ranges from 292-295°C.

Scientific Research Applications

Carcinogenic Agent Evaluation

In 1968, Higgins et al. evaluated 3:2′-dimethyl-4-aminobiphenyl hydrochloride for its suitability as a carcinogenic agent in rats. The study concluded that it was unsuitable for this purpose, suggesting that future experiments should consider the free amine form and utilize radioactive tagging to determine carcinogenic metabolites (Higgins, T. P., Grossi, C., Conte, A., & Rousselot, L., 1968).

Synthesis of Novel Compounds

D'hooghe et al. (2009) demonstrated a one-pot synthesis method to produce novel 1-alkyl- and 1-aryl-3,3-dimethylpyrrolidin-2-carbonitriles from 4-chloro-2,2-dimethylbutanal in water, highlighting an environmentally benign approach in chemical synthesis (D’hooghe, M., Van Driessche, B., & Kimpe, N., 2009).

Alcohol Amination

Pera‐Titus and Shi (2014) explored the catalytic amination of biomass-based alcohols for the production of amines. Their study focused on various processes such as hydroamination and reductive amination, critical in the chemical industry for producing agrochemicals, pharmaceuticals, and other products (Pera‐Titus, M., & Shi, F., 2014).

Nickel Complex Formation

Research by Csók et al. (2008) involved creating nickel complexes with a pincer-type bis(amino)amine ligand. This study demonstrated the potential for novel catalytic reactions, including the coupling of CH2Cl2 with alkyl Grignards (Csók, Z., Vechorkin, O., Harkins, S. B., Scopelliti, R., & Hu, X., 2008).

Preparation of Versatile Building Blocks

Liu et al. (2009) developed a novel method for preparing 1-substituted 2,2-dimethoxyethylamine hydrochlorides. Their approach included direct use of aqueous (MeO)2CHCHO for N,O-acetal preparation, highlighting its efficiency and wide substrate scopes (Liu, B., Su, D., Cheng, G., Liu, H., Wang, X., & Hu, Y., 2009).

Safety and Hazards

“N,3-dimethylbutan-2-amine hydrochloride” is considered hazardous. It can cause skin irritation, serious eye irritation, allergic skin reaction, and respiratory irritation. It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes.